Cas no 871329-76-9 (Ethyl 3-boronobenzenesulfonamide)

• Product Name: Ethyl 3-boronobenzenesulfonamide
• CAS No: 871329-76-9
• MF: C₈H₁₂BNO₄S
• MW: 229.06118106842
• MDL: MFCD07783855
• CID: 719303
• PubChem ID: 44886922
• Update Time: 2025-04-19

Ethyl 3-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-(N-Ethylsulfamoyl)phenyl)boronic acid
• 3-(Ethylsulfamoyl)benzeneboronic acid
• [3-(ethylsulfamoyl)phenyl]boronic acid
• Boronic acid,B-[3-[(ethylamino)sulfonyl]phenyl]-
• Ethyl 3-boronobenzenesulfonamide
• 871329-76-9
• (3-(N-Ethylsulfamoyl)phenyl)boronicacid
• ethyl-3-boronobenzenesulfonamide
• A26772
• DTXSID40661210
• 3-(N-Ethylsulfamoyl)phenylboronic acid
• E84530
• BS-24161
• CS-0176025
• AKOS015833716
• SB80245
• MFCD07783855
• SCHEMBL934547
• 3-(ETHYLSULFAMOYL)PHENYLBORONIC ACID

• MDL： MFCD07783855
• Inchi： 1S/C8H12BNO4S/c1-2-10-15(13,14)8-5-3-4-7(6-8)9(11)12/h3-6,10-12H,2H2,1H3
• InChI Key： VPQGUZSIKYKFNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 229.05800
• Monoisotopic Mass: 229.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• PSA: 95.01000
• LogP: 0.13630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides